Cas no 14167-22-7 (Zinc,[[2,2'-[1,2-ethanediylbis[(nitrilo-kN)methylidyne]]bis[phenolato-kO]](2-)]-, (T-4)-)

• Product Name: Zinc,[[2,2'-[1,2-ethanediylbis[(nitrilo-kN)methylidyne]]bis[phenolato-kO]](2-)]-, (T-4)-
• CAS No: 14167-22-7
• MF: C₁₆H₁₆N₂O₂Zn
• MW: 333.719440460205
• CID: 207763
• PubChem ID: 135436476
• Update Time: 2025-04-19

Zinc,[[2,2'-[1,2-ethanediylbis[(nitrilo-kN)methylidyne]]bis[phenolato-kO]](2-)]-, (T-4)- Chemical and Physical Properties

Names and Identifiers

• Zinc,[[2,2'-[1,2-ethanediylbis[(nitrilo-kN)methylidyne]]bis[phenolato-kO]](2-)]-, (T-4)-
• zinc,(6Z)-6-[[2-[[(Z)-(6-oxocyclohexa-2,4-dien-1-ylidene)methyl]amino]ethylamino]methylidene]cyclohexa-2,4-dien-1-one
• (N,N'-ethylenebis(salicylaldiminato))zinc(II)
• [(N,N'-bis(salicylaldehydo)ethylenediamine)zinc(II)]
• [zinc(II)(N,N'-bis(salicylidene)ethylenediamine)]
• N,N'-ethylenebis(salicylideneiminato) zinc(II)
• N,N'-ethylene-bis(salicylideniminate)zinc(II)
• NSC872
• NSC-872
• [.ALPHA.,.ALPHA.-(ETHYLENEDINITRILO)DI-O-CRESOLATO(2-)]ZINC
• 14167-22-7

• Inchi： 1S/C16H16N2O2.Zn/c19-15-7-3-1-5-13(15)11-17-9-10-18-12-14-6-2-4-8-16(14)20;/h1-8,11-12,19-20H,9-10H2;/q;+2/b17-11+,18-12+;
• InChI Key： OCGRNEMMKGICRB-OYJDLGDISA-N
• SMILES： [Zn+2].OC1C=CC=CC=1/C=N/CC/N=C/C1C=CC=CC=1O

Computed Properties

• Exact Mass: 330.03500
• Monoisotopic Mass: 332.05
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 523
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 2
• Topological Polar Surface Area: 65.2Ų

Experimental Properties

• Boiling Point: 498.2°C at 760 mmHg
• Flash Point: 193.6°C
• PSA: 24.48000
• LogP: 1.77950